Cas no 114108-90-6 (Ethyl (4-chloro-2-fluorophenyl)carbamate)

Ethyl (4-chloro-2-fluorophenyl)carbamate structure
114108-90-6 structure
Product Name:Ethyl (4-chloro-2-fluorophenyl)carbamate
CAS No:114108-90-6
MF:C9H9ClFNO2
MW:217.624665021896
CID:106170
PubChem ID:887936
Update Time:2025-04-18

Ethyl (4-chloro-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (4-chloro-2-fluorophenyl)carbamate
    • (4-CHLORO-2-FLUORO-PHENYL)-CARBAMIC ACID ETHYL ESTER
    • 4-(CHLORO-2-FLUOROPHENYL)-CARBAMIC ACID ETHYL ESTER
    • Carbamic acid,N-(4-chloro-2-fluorophenyl)-, ethyl ester
    • ethyl N-(4-chloro-2-fluorophenyl)carbamate
    • ethyl 4-chloro-2-fluorocarbanilate
    • ETHYL 4-CHLORO-2-FLUOROPHENYLCARBAMATE
    • (4-Fluoro-2-fluoro-phenyl)-carbamic acid ethyl ester
    • ethyl N-(4-chloro-2-fluoro-phenyl)carbamate
    • AC-13613
    • SR-01000258126
    • AB14010
    • SCHEMBL7555717
    • SY348103
    • SR-01000258126-1
    • DTXSID20358333
    • DDGKFWFDDFPLAO-UHFFFAOYSA-N
    • AKOS003273272
    • MFCD03389083
    • 114108-90-6
    • Inchi: 1S/C9H9ClFNO2/c1-2-14-9(13)12-8-4-3-6(10)5-7(8)11/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: DDGKFWFDDFPLAO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)NC(=O)OCC

Computed Properties

  • Exact Mass: 217.03100
  • Monoisotopic Mass: 217.0305844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33000
  • LogP: 3.12050
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD